Cas no 2648945-00-8 ((4-Cyano-1,1-dioxo-1lambda6-thian-4-yl)methanesulfonyl fluoride)

(4-Cyano-1,1-dioxo-1lambda6-thian-4-yl)methanesulfonyl fluoride is a specialized sulfonyl fluoride derivative with applications in organic synthesis and medicinal chemistry. Its key structural features include a cyano-substituted thiane ring and a reactive sulfonyl fluoride group, enabling selective modifications in peptide and protein labeling. The compound’s stability under physiological conditions and its ability to form covalent bonds with nucleophilic residues make it valuable for bioconjugation and activity-based protein profiling (ABPP). The 1,1-dioxo-1lambda6-thian moiety enhances solubility in polar solvents, facilitating handling in aqueous environments. This reagent is particularly useful for researchers developing targeted covalent inhibitors or probes for studying enzyme mechanisms.
(4-Cyano-1,1-dioxo-1lambda6-thian-4-yl)methanesulfonyl fluoride structure
2648945-00-8 structure
Product Name:(4-Cyano-1,1-dioxo-1lambda6-thian-4-yl)methanesulfonyl fluoride
CAS No:2648945-00-8
MF:C7H10FNO4S2
MW:255.287003040314
CID:5815326
PubChem ID:165923202
Update Time:2025-10-20

(4-Cyano-1,1-dioxo-1lambda6-thian-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • (4-cyano-1,1-dioxo-1lambda6-thian-4-yl)methanesulfonyl fluoride
    • EN300-7470054
    • 2648945-00-8
    • (4-Cyano-1,1-dioxo-1lambda6-thian-4-yl)methanesulfonyl fluoride
    • Inchi: 1S/C7H10FNO4S2/c8-15(12,13)6-7(5-9)1-3-14(10,11)4-2-7/h1-4,6H2
    • InChI Key: YSCAGPMAKJCHQN-UHFFFAOYSA-N
    • SMILES: S1(CCC(C#N)(CS(=O)(=O)F)CC1)(=O)=O

Computed Properties

  • Exact Mass: 255.00352831g/mol
  • Monoisotopic Mass: 255.00352831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 109Ų

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Additional information on (4-Cyano-1,1-dioxo-1lambda6-thian-4-yl)methanesulfonyl fluoride

(4-Cyano-1,1-dioxo-1λ6-thian-4-yl)methanesulfonyl fluoride (CAS No. 2648945-00-8): An Overview

(4-Cyano-1,1-dioxo-1λ6-thian-4-yl)methanesulfonyl fluoride, with the CAS number 2648945-00-8, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a cyano group, a sulfonyl fluoride moiety, and a thian (sulfur-containing) ring system. These functionalities endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications.

The chemical structure of (4-Cyano-1,1-dioxo-1λ6-thian-4-yl)methanesulfonyl fluoride can be represented as follows: C7H5FNO5S2. The presence of the cyano group (−CN) and the sulfonyl fluoride group (−SO2F) imparts high reactivity and electrophilicity to the molecule, making it a valuable reagent in synthetic chemistry. The thian ring, which is a sulfur-containing heterocycle, adds to the molecule's stability and provides additional sites for functionalization.

In recent years, (4-Cyano-1,1-dioxo-1λ6-thian-4-yl)methanesulfonyl fluoride has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceutical compounds. The high reactivity of the sulfonyl fluoride group allows for efficient coupling reactions with various nucleophiles, leading to the formation of diverse derivatives with potential therapeutic properties.

A notable example of its application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have explored the use of (4-Cyano-1,1-dioxo-1λ6-thian-4-yl)methanesulfonyl fluoride in the synthesis of inhibitors targeting kinases, which are key enzymes implicated in cancer and inflammatory diseases. The ability to fine-tune the structure of these inhibitors through strategic modifications has led to the identification of several lead compounds with promising pharmacological profiles.

Beyond its role as a synthetic intermediate, (4-Cyano-1,1-dioxo-1λ6-thian-4-yl)methanesulfonyl fluoride has also shown potential as a probe molecule in biochemical studies. Its unique reactivity and functional groups make it suitable for labeling and modifying biomolecules, such as proteins and nucleic acids. This capability has been leveraged in various biophysical techniques to study protein-protein interactions and enzyme mechanisms.

The safety and handling of (4-Cyano-1,1-dioxo-1λ6-thian-4-yl)methanesulfonyl fluoride are important considerations for researchers working with this compound. While it is not classified as a hazardous material under standard regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated environments to minimize exposure risks.

In conclusion, (4-Cyano-1,1-dioxo-1λ6-thian-4-yl)methanesulfonyl fluoride (CAS No. 2648945-00-8) is a multifaceted compound with significant potential in both synthetic chemistry and medicinal applications. Its unique chemical structure and reactivity profile make it an invaluable tool for researchers aiming to develop novel therapeutic agents and advance our understanding of biological systems. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow further.

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